Cas no 1098396-50-9 (N-(dicyclopropylmethyl)-4-fluoroaniline)

• Product Name: N-(dicyclopropylmethyl)-4-fluoroaniline
• CAS No: 1098396-50-9
• MF: C₁₃H₁₆FN
• MW: 205.271246910095
• CID: 5215296
• PubChem ID: 43362787
• Update Time: 2025-08-05

N-(dicyclopropylmethyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• N-(dicyclopropylmethyl)-4-fluoroaniline
• Benzenamine, N-(dicyclopropylmethyl)-4-fluoro-

• Inchi： 1S/C13H16FN/c14-11-5-7-12(8-6-11)15-13(9-1-2-9)10-3-4-10/h5-10,13,15H,1-4H2
• InChI Key： AYKSXZCQTMCMQO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(dicyclopropylmethyl)-4-fluoroaniline

N-(dicyclopropylmethyl)-4-fluoroaniline: A Comprehensive Overview

The compound N-(dicyclopropylmethyl)-4-fluoroaniline (CAS No. 1098396-50-9) is a fascinating molecule with significant applications in various fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. In this article, we will delve into the chemical structure, synthesis methods, biological activity, and latest research findings related to this compound.

Chemical Structure and Properties: N-(dicyclopropylmethyl)-4-fluoroaniline consists of a central aniline moiety substituted with a fluorine atom at the para position and a dicyclopropylmethyl group attached to the nitrogen atom. The dicyclopropylmethyl group introduces significant steric hindrance, which can influence the compound's reactivity and bioavailability. The fluorine substitution at the para position enhances the molecule's electronic properties, making it more versatile for various chemical reactions.

Synthesis Methods: The synthesis of N-(dicyclopropylmethyl)-4-fluoroaniline typically involves multi-step processes, often starting from 4-fluoroaniline as the base material. One common approach is the nucleophilic substitution reaction, where the aniline acts as a nucleophile attacking an appropriate alkylating agent, such as dicyclopropylmethyl chloride or bromide. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

Biological Activity: N-(dicyclopropylmethyl)-4-fluoroaniline has shown promising biological activity in preliminary studies. Research indicates that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, it has demonstrated selectivity towards cancer cell lines, suggesting potential applications in anticancer therapy.

Applications in Drug Discovery: The unique combination of steric bulk and electronic properties in N-(dicyclopropylmethyl)-4-fluoroaniline makes it an attractive candidate for drug discovery programs targeting various therapeutic areas. Recent studies have explored its potential as a lead compound for developing novel analgesics and anti-inflammatory agents.

Environmental Impact and Safety: As with any chemical compound, understanding the environmental impact of N-(dicyclopropylmethyl)-4-fluoroaniline is crucial. Preliminary toxicity studies suggest that this compound exhibits low acute toxicity in standard assays; however, further research is needed to assess its long-term effects on ecosystems.

Future Directions: Ongoing research is focused on optimizing the synthesis of N-(dicyclopropylmethyl)-4-fluoroaniline to enhance scalability and reduce costs. Additionally, efforts are being made to explore its potential as a building block for more complex molecules with enhanced biological activity.